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Compound of Interest

Compound Name: MR-2-93-3

Cat. No.: B11927388 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper handling and disposal of chemical waste is paramount to ensuring a safe and

compliant work environment. This guide provides detailed procedures for the safe disposal of

2-Butanone, also known as Methyl Ethyl Ketone (MEK), which corresponds to the CAS number

78-93-3. It is presumed that the query for "MR-2-93-3" contains a typographical error.

2-Butanone is a colorless, volatile, and highly flammable liquid solvent commonly used in

laboratories.[1][2] Adherence to strict disposal protocols is crucial to mitigate risks of fire,

chemical reactions, and environmental contamination.

Key Properties and Hazards of 2-Butanone
A thorough understanding of the chemical's properties is the first step in safe handling. The

following table summarizes the key quantitative data for 2-Butanone.
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Property Value

CAS Number 78-93-3

Molecular Formula C₄H₈O

Molecular Weight 72.11 g/mol [3]

Boiling Point 80 °C (176 °F)[4][5]

Melting Point -87 °C (-125 °F)[4][6]

Flash Point -9 °C (15.8 °F)[3]

Density 0.805 g/mL at 25 °C[4][6]

Solubility in Water 29.3 g/100 mL at 20 °C[3]

Vapor Pressure 71 mmHg at 20 °C[4]

Explosive Limits in Air 1.4% - 11.4% by volume[1]

Experimental Protocol for Disposal of 2-Butanone
Waste
The following protocol outlines the step-by-step methodology for the safe collection and

disposal of 2-Butanone waste in a laboratory setting. This procedure is designed to be a

general guideline; always consult your institution's specific hazardous waste management

policies.

Materials:

Appropriately labeled hazardous waste container (chemically resistant, with a secure lid)

Personal Protective Equipment (PPE):

Chemical splash goggles

Chemical-resistant gloves (e.g., neoprene)

Flame-resistant lab coat
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Fume hood

Secondary containment for the waste container

Procedure:

Preparation and Safety Precautions:

Before handling 2-Butanone, ensure you have read and understood the Safety Data Sheet

(SDS).

Don all required PPE.[7]

Conduct all waste transfer operations within a certified chemical fume hood to minimize

inhalation exposure and prevent the accumulation of flammable vapors.[7]

Clear the work area of all potential ignition sources, such as open flames, hot plates, and

spark-producing equipment.[8][9]

Waste Collection:

Use a designated and properly labeled hazardous waste container. The label should

clearly state "Hazardous Waste," "Flammable Liquid," and "2-Butanone" or "Methyl Ethyl

Ketone."

Do not mix 2-Butanone waste with incompatible chemicals, particularly strong oxidizing

agents, acids, or bases.[1]

When transferring waste into the container, do so slowly to avoid splashing and the

buildup of static electricity. For transfers from larger containers (>4 L), ensure both

containers are bonded and grounded.[8]

Keep the waste container securely closed at all times, except when adding waste.[8][10]

Storage of Waste:

Store the waste container in a designated satellite accumulation area that is cool, dry, and

well-ventilated.[10]
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The storage area should be away from heat sources and direct sunlight.[11]

Store the container in secondary containment to catch any potential leaks.[10]

Do not store flammable waste in standard refrigerators or freezers unless they are

specifically designed and approved for flammable material storage.[8]

Final Disposal:

Once the waste container is full, or in accordance with your institution's policies, arrange

for its collection by the Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company.

Do not attempt to dispose of 2-Butanone by pouring it down the drain.[12] While some

local regulations may permit drain disposal of very small, dilute quantities, it is generally

prohibited for flammable solvents.[13][14]

The ultimate disposal of 2-Butanone is typically through incineration at a permitted

hazardous waste facility.[15]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 2-Butanone waste

in a laboratory setting.
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Start: 2-Butanone Waste Generated

Step 1: Preparation and Safety
- Don PPE

- Work in fume hood
- Remove ignition sources

Initiate Disposal

Step 2: Waste Collection
- Use labeled, compatible container
- Avoid mixing with incompatibles

- Keep container closed

Proceed to Collection

Step 3: Interim Storage
- Store in designated satellite area

- Use secondary containment
- Away from heat/sunlight

Store Securely

Step 4: Arrange for Disposal
- Contact EHS or licensed waste vendor

Request Pickup

End: Waste Transferred for Incineration

Final Disposition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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